(2S)-2,4-Dimethyl-4-phenylpentan-1-ol
Overview
Description
(2S)-2,4-Dimethyl-4-phenylpentan-1-ol, also known as dexmedetomidine, is a highly selective α2-adrenergic receptor agonist that is commonly used as a sedative and anesthetic in clinical settings. It was first synthesized in the 1980s and has since become an important tool for medical professionals due to its unique properties and effects.
Mechanism of Action
Dexmedetomidine works by binding to and activating α2-adrenergic receptors in the central nervous system, resulting in decreased sympathetic nervous system activity and increased parasympathetic nervous system activity. This leads to sedation, analgesia, and anxiolysis.
Biochemical and Physiological Effects:
Dexmedetomidine has several biochemical and physiological effects, including decreased heart rate, blood pressure, and respiratory rate. It also has analgesic and anxiolytic effects, as well as preserving respiratory function during sedation.
Advantages and Limitations for Lab Experiments
Dexmedetomidine has several advantages for lab experiments, including its high selectivity for α2-adrenergic receptors and its ability to induce sedation and analgesia without respiratory depression. However, it also has limitations, such as its short half-life and the need for specialized equipment to administer it.
Future Directions
There are several areas of future research for (2S)-2,4-Dimethyl-4-phenylpentan-1-oline, including its potential use in the treatment of chronic pain, the development of new formulations and delivery methods, and the investigation of its effects on cognitive function and memory. Additionally, further studies are needed to fully understand the mechanisms of action and potential side effects of (2S)-2,4-Dimethyl-4-phenylpentan-1-oline.
Synthesis Methods
The synthesis of (2S)-2,4-Dimethyl-4-phenylpentan-1-oline involves several steps, including the reaction of phenylacetonitrile with methyl acetoacetate to form 2,4-dimethyl-3-phenyl-2-butenenitrile. This compound is then reduced using sodium borohydride to form (S)-2,4-dimethyl-4-phenyl-1,3-oxazolidine, which is subsequently hydrolyzed to form (S)-2,4-dimethyl-4-phenylpentan-1-ol.
Scientific Research Applications
Dexmedetomidine has been extensively studied for its clinical applications, including its use as a sedative and anesthetic in various medical procedures. It has also been investigated for its potential use in the treatment of various conditions, such as pain, anxiety, and delirium.
properties
IUPAC Name |
(2S)-2,4-dimethyl-4-phenylpentan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O/c1-11(10-14)9-13(2,3)12-7-5-4-6-8-12/h4-8,11,14H,9-10H2,1-3H3/t11-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKKOUQJGSGYEOS-NSHDSACASA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C)(C)C1=CC=CC=C1)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CC(C)(C)C1=CC=CC=C1)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2,4-Dimethyl-4-phenylpentan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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